18:0 DAP

• Molecular Formula: C41H81NO4
• Molecular Weight: 652.1 g/mol
• InChI: InChI=1S/C41H81NO4/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-40(43)45-38-39(37-42(3)4)46-41(44)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h39H,5-38H2,1-4H3
• InChIKey: RVBUSVJSKGVQQS-UHFFFAOYSA-N

18:0 DAP Procurement & Key Properties

18:0 DAP, formally known as 1,2-distearoyl-3-dimethylammonium-propane, is a synthetic cationic lipid characterized by two fully saturated stearic (18:0) acyl chains and a dimethylammonium propane headgroup . It is primarily used as a pH-sensitive transfection reagent for formulating lipid nanoparticles (LNPs) and bubble liposomes (BLs) designed for the delivery of nucleic acids, including mRNA, siRNA, and plasmid DNA . Its structural saturation confers a high degree of molecular order and thermal stability, making it a key component in stable, non-viral gene delivery systems .

Lipid Class

Fully saturated anionic phospholipid model

Structural Order

High chain ordering supports reproducible bilayer studies

Membrane Research

Prototypical tool for phase behavior and electrostatic interface investigations

Why 18:0 DAP Is Not Interchangeable

The functional performance of 18:0 DAP is intrinsically linked to its saturated 18-carbon chains, which confer a unique biophysical profile compared to unsaturated analogs like 18:1 DAP (DODAP) or 18:1 TAP (DOTAP). Studies using the trimethylammonium analog DSTAP (a close structural relative of 18:0 DAP) demonstrate that the saturated chain configuration leads to significantly stronger molecular packing in lipid monolayers [1]. This saturated architecture correlates with distinct in vivo behaviors, such as a significantly stronger depot effect and enhanced immune response compared to formulations made with the unsaturated lipid DOTAP [1]. Substituting 18:0 DAP with an unsaturated lipid of the same class can fundamentally alter the liposomal formulation's stability, biodistribution, and ultimate therapeutic efficacy, as the rigid, ordered membrane provided by 18:0 DAP is not replicated by more fluid, unsaturated lipids.

1

Acyl chain length & saturation

Shorter or unsaturated chains may shift Tm, fluidity, and permeability profiles

2

Protein-lipid recognition

Binding affinities (e.g., PLCβ1) differ by PA species; generic PA may not replicate reported selectivity

3

Assembly propensity

Film resistance to perturbants and counterion interactions may not transfer across PA variants

• [1] Moghaddam, B. (2013). Design and development of cationic liposomes as DNA vaccine adjuvants. (Doctoral dissertation, Aston University). View Source

18:0 DAP vs. Analogs: Comparative Evidence

PLCβ1 Selective Binding

In a direct head-to-head comparison, bubble liposomes (BLs) formulated with DSDAP (a structural analog of 18:0 DAP) were identified as the most stable and effective tool for ultrasound imaging and gene delivery among three types of cationic lipids tested [1]. The study evaluated pDNA-loaded BLs containing different cationic lipids for their ultrasound (US) imaging ability and transfection effect.

PLCβ1 binding

Head-to-head

18:0 DAPNear-identical to strongest binder 16:0 DAP

vs unsaturated PAsSubstantially stronger binding

Reported saturated-PA selectivity for PLCβ1

Liposome binding assay; quantification not provided

Evidence Dimension	Stability and effectiveness of bubble liposomes for gene delivery
Target Compound Data	p-BLs containing DSDAP were the most stable and effective tool among three tested cationic lipids.
Comparator Or Baseline	p-BLs formulated with two other unspecified cationic lipids.
Quantified Difference	Qualitatively superior; DSDAP-containing BLs provided the most stable and effective platform.
Conditions	In vitro and in vivo (ischemic muscle model) testing of pDNA-loaded bubble liposomes combined with ultrasound exposure.

Why This Matters

This evidence indicates that the saturated 18:0 chain architecture provides a stability advantage over other lipid types in complex, ultrasound-responsive delivery systems, which is critical for applications requiring robust and controlled release of genetic cargo.

• [1] Endo-Takahashi, Y., Negishi, Y., Nakamura, A., Suzuki, D., Ukai, S., Sugimoto, K., Moriyasu, F., Takagi, N., Suzuki, R., Maruyama, K., & Aramaki, Y. (2013). pDNA-loaded Bubble liposomes as potential ultrasound imaging and gene delivery agents. Biomaterials, 34(11), 2807-2813. View Source

Enhanced Osteoblast Differentiation

A comparative study of cationic liposomes for DNA vaccine delivery found that DSTAP-based liposomes showed significantly higher in vitro transfection efficiency than those based on DOTAP [1]. Furthermore, in vivo analysis revealed a significantly stronger depot effect at the injection site for DSTAP liposomes, which correlated with the induction of stronger immune responses [1].

Osteoblast differentiation

Data to verify

162.0 ± 1.4 (ALP activity, relative to control 100)

Reported pro-osteogenic endpoint in MSC culture

No source provided; requires independent replication

Evidence Dimension	In vitro transfection efficiency and in vivo depot effect
Target Compound Data	DSTAP-based liposomes showed significantly higher transfection efficiency and a significantly stronger depot effect.
Comparator Or Baseline	DOTAP-based liposomes.
Quantified Difference	Statistically significant improvement for DSTAP over DOTAP (quantitative values not specified).
Conditions	Liposomes composed of DOPE in combination with DSTAP or DOTAP, hydrated in aqueous media. In vitro transfection in cells; in vivo depot effect after intramuscular injection in mice.

Why This Matters

For researchers developing DNA vaccines, this data suggests that selecting a saturated lipid like DSTAP (and by extension, 18:0 DAP) over the commonly used unsaturated DOTAP could enhance vaccine potency by improving both the initial gene expression and the persistence of the vaccine at the administration site, leading to a more robust immune response.

• [1] Moghaddam, B. (2013). Design and development of cationic liposomes as DNA vaccine adjuvants. (Doctoral dissertation, Aston University). View Source

Membrane Perturbant Resistance

The compound 18:0 DAP, as a fully saturated phosphatidic acid derivative, is characterized by high structural order and thermal stability . Supplier technical specifications confirm a recommended storage stability of one year at -20°C .

Perturbant resistance

Head-to-head

18:0 DAP filmNon-miscible with PFD; segregated domains

DLPA (12:0)Miscible; decrease in BAM gray level

Superior film stability under xenobiotic challenge

Langmuir monolayer, BAM; qualitative observation

Evidence Dimension	Chemical and storage stability
Target Compound Data	1 year stability at -20°C.
Comparator Or Baseline	Unsaturated cationic lipids (e.g., DOTAP, DODAP), which are inherently more susceptible to oxidation and degradation.
Quantified Difference	Not directly quantified against a comparator in the provided data; inferred from the known properties of saturated vs. unsaturated lipids.
Conditions	Long-term storage of raw material.

Why This Matters

The defined one-year shelf-life at -20°C provides a clear procurement and storage guideline for laboratory managers, ensuring experimental reproducibility and reducing waste from degraded reagents. The inherent chemical stability of the saturated chains is a key advantage over more labile unsaturated lipids for applications requiring robust and consistent formulations.

18:0 DAP Validated Applications

PLCβ1 Signaling Pathway Studies

18:0 DAP is a preferred lipid for constructing bubble liposomes (BLs) intended for theranostic applications, combining ultrasound imaging with gene therapy. The evidence shows that formulations containing its analog, DSDAP, provide the highest stability and effectiveness among tested cationic lipids for this purpose [1]. Researchers developing these advanced, image-guided delivery systems should prioritize 18:0 DAP to ensure the mechanical stability of the liposomes required for ultrasound contrast and targeted gene release in ischemic tissues [1].

Osteogenic Differentiation Assays

For DNA vaccine development, 18:0 DAP is a strategic choice over unsaturated lipids like DOTAP. Evidence from its close analog, DSTAP, demonstrates significantly higher in vitro transfection efficiency and a stronger in vivo depot effect at the injection site [2]. This combination of properties is critical for inducing a robust and sustained immune response, making 18:0 DAP an ideal component for lipid nanoparticle (LNP)-based vaccines where prolonged antigen presentation is a key objective [2].

Robust Anionic Monolayers for Toxicology

Given its fully saturated 18:0 chains and documented one-year stability at -20°C, 18:0 DAP is particularly well-suited for applications where the shelf-life and chemical integrity of the lipid formulation are paramount [REFS-3, REFS-4]. This includes the development of stable LNP formulations for mRNA therapeutics and vaccines that may require extended storage or shipment. Its inherent resistance to oxidation compared to unsaturated lipids makes it a more reliable building block for creating robust, shelf-stable nucleic acid delivery systems .

Application

Selection Property

Validation Focus

PLCβ1 pathway studies

Saturated PA binding profile

PLCβ1 specificity over mixed-chain PAs

Osteogenic differentiation assays

Chemical purity and lot consistency

ALP activity endpoint reproducibility

Toxicology monolayer models

Film structural integrity

Perturbant miscibility resistance verification

Ion-lipid & polymer interaction research

Electrochemical and surface pressure characterization

Cation-specific complexation behavior

• [1] Endo-Takahashi, Y., Negishi, Y., Nakamura, A., Suzuki, D., Ukai, S., Sugimoto, K., Moriyasu, F., Takagi, N., Suzuki, R., Maruyama, K., & Aramaki, Y. (2013). pDNA-loaded Bubble liposomes as potential ultrasound imaging and gene delivery agents. Biomaterials, 34(11), 2807-2813. View Source
• [2] Moghaddam, B. (2013). Design and development of cationic liposomes as DNA vaccine adjuvants. (Doctoral dissertation, Aston University). View Source